Cas no 1550823-22-7 (1,3-dimethyl-1H-indol-6-ol)

1,3-Dimethyl-1H-indol-6-ol is a substituted indole derivative characterized by the presence of hydroxyl and methyl functional groups at the 6- and 1,3-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The hydroxyl group enhances reactivity for further derivatization, while the methyl substituents contribute to steric and electronic modulation. The compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic applications. Its well-defined molecular structure allows for precise control in reactions, supporting its use in research and industrial processes requiring high-purity intermediates.

1,3-dimethyl-1H-indol-6-ol structure

Product Name:1,3-dimethyl-1H-indol-6-ol

CAS No:1550823-22-7

MF:

MW:

MDL:MFCD28605454

CID:4605541

PubChem ID:83815731

Update Time:2025-06-14

1,3-dimethyl-1H-indol-6-ol Chemical and Physical Properties

Names and Identifiers

- 1,3-Dimethyl-1H-indol-6-ol
- 1,3-dimethyl-1H-indol-6-ol
- MDL： MFCD28605454

1,3-dimethyl-1H-indol-6-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D204430-25mg	1,3-Dimethyl-1H-indol-6-ol	1550823-22-7		25mg	$ 535.00	2022-06-05
TRC	D204430-50mg	1,3-Dimethyl-1H-indol-6-ol	1550823-22-7		50mg	$ 885.00	2022-06-05
Chemenu	CM415565-1g	1,3-dimethyl-1H-indol-6-ol	1550823-22-7	95%+	1g	$1724	2022-09-02
Matrix Scientific	222909-250mg	1,3-Dimethyl-1H-indol-6-ol, 95% min	1550823-22-7	95%	250mg	$1082.00	2023-09-09
Matrix Scientific	222909-500mg	1,3-Dimethyl-1H-indol-6-ol, 95% min	1550823-22-7	95%	500mg	$1706.00	2023-09-09
Enamine	EN300-1663555-0.05g	1,3-dimethyl-1H-indol-6-ol	1550823-22-7	95%	0.05g	$266.0	2023-07-09
Enamine	EN300-1663555-0.1g	1,3-dimethyl-1H-indol-6-ol	1550823-22-7	95%	0.1g	$396.0	2023-07-09
Enamine	EN300-1663555-0.25g	1,3-dimethyl-1H-indol-6-ol	1550823-22-7	95%	0.25g	$567.0	2023-07-09
Enamine	EN300-1663555-0.5g	1,3-dimethyl-1H-indol-6-ol	1550823-22-7	95%	0.5g	$891.0	2023-07-09
Enamine	EN300-1663555-1.0g	1,3-dimethyl-1H-indol-6-ol	1550823-22-7	95%	1.0g	$1142.0	2023-07-09

1,3-dimethyl-1H-indol-6-ol Related Literature

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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

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Additional information on 1,3-dimethyl-1H-indol-6-ol

Recent Advances in the Study of 1,3-dimethyl-1H-indol-6-ol (CAS: 1550823-22-7) in Chemical Biology and Pharmaceutical Research

The compound 1,3-dimethyl-1H-indol-6-ol (CAS: 1550823-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1,3-dimethyl-1H-indol-6-ol as a scaffold for designing novel bioactive molecules. Its indole core, a common motif in many natural products and pharmaceuticals, provides a robust platform for chemical modifications. Researchers have successfully synthesized derivatives of this compound, exploring its interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways. For instance, studies have demonstrated that 1,3-dimethyl-1H-indol-6-ol derivatives exhibit inhibitory effects on certain kinases, making them promising candidates for targeted cancer therapies. Additionally, its antioxidant properties have been investigated, suggesting potential applications in mitigating oxidative stress-related conditions.

The synthesis of 1,3-dimethyl-1H-indol-6-ol has also seen advancements, with researchers developing more efficient and scalable methods. Recent publications describe innovative catalytic approaches that improve yield and purity, addressing previous challenges in its production. These methodological improvements are critical for enabling further pharmacological evaluations and clinical translations.

In conclusion, 1,3-dimethyl-1H-indol-6-ol (CAS: 1550823-22-7) represents a promising compound in the realm of chemical biology and drug discovery. Its multifaceted biological activities and adaptable chemical structure position it as a valuable candidate for future therapeutic development. Continued research into its mechanisms of action and optimization of its derivatives will be essential to unlock its full potential in addressing unmet medical needs.